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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647

Essential Safety and Handling Guide for Lazurite

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Lazurite in a laboratory environment. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties of Lazurite

The following table summarizes the key quantitative data for Lazurite.

Property Value

Chemical Formula (Na,Ca)s[(S,ClI,S04,0H)z|(AleSisO24)][1][2]
Mohs Hardness 5.0 - 5.5[2][3]

Specific Gravity 2.38 - 2.45[3][4]

Refractive Index 1.50 - 1.52[2][3]

Lustre Vitreous, greasy, or dull[3]

Transparency Opaque to translucent[3][4]

Operational Plan for Handling Lazurite
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When handling Lazurite, particularly in powdered form, it is crucial to mitigate the risk of dust
inhalation and skin contact.[5]

Engineering Controls

o Ventilation: Always handle Lazurite powder in a well-ventilated area.[5] A fume hood or a
ventilated enclosure is recommended to minimize dust in the general laboratory space.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lazurite powder:

PPE Category Specification Rationale

Safety goggles with side-
¥ 9098 To protect eyes from dust

Eye/Face Protection shields conforming to EN 166 )
particles.
(EU) or NIOSH (US).[6]
) ] Chemical-resistant gloves To prevent skin contact with
Skin Protection o
(e.g., nitrile) and a lab coat. the powder.
A dust mask or a respirator
) ] should be used if handling To prevent inhalation of fine
Respiratory Protection » . ) ]
large quantities or if dust is particles.[5]

generated.

Handling Procedures

» Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including a designated waste container, readily available.

» Weighing and Transfer: When weighing or transferring Lazurite powder, do so carefully to
minimize dust creation. Use a spatula or other appropriate tool.

» Spill Management: In case of a spill, avoid dry sweeping. Instead, gently moisten the spilled
powder with water and then wipe it up with a damp cloth or paper towel. Place the waste in a
sealed container for disposal.
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e Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,
drink, or smoke in the laboratory.[5]

Storage

o Store Lazurite in a cool, dry, and well-ventilated area in a tightly sealed container.[5]

o Keep it away from strong acids, as it can be decomposed by hydrochloric acid, releasing
hydrogen sulfide gas (rotten egg smell).[1]

Disposal Plan

While Lazurite is generally considered non-toxic, proper disposal is necessary to maintain a
safe and compliant laboratory environment.[5]

Waste Characterization

o Lazurite waste is typically classified as non-hazardous solid chemical waste. However, it is
essential to consult local and national regulations for specific disposal requirements.[5]

Waste Collection and Storage

o Container: Use a designated, clearly labeled, and sealable container for Lazurite waste.

e Labeling: The label should include "Lazurite Waste," the date, and the name of the
generating researcher or lab.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

Disposal Procedure

o Collection: Once the waste container is full, or if the experiment is complete, arrange for its
collection by the institution's environmental health and safety (EHS) office or a licensed
waste disposal contractor.

o Documentation: Complete any required waste disposal forms or manifests as per institutional
and regulatory guidelines.
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» Do Not: Do not dispose of solid Lazurite waste down the drain or in the regular trash unless
explicitly permitted by your institution's EHS guidelines.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling of Lazurite in a
laboratory setting.
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Caption: Workflow for Safe Handling of Lazurite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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